Cas no 2171866-26-3 (5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 2171866-26-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5944802
• PubChem ID: 165735663
• Update Time: 2025-05-25

5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• 2171866-26-3
• EN300-1621527

• Inchi： 1S/C9H11NO4/c1-3-9(2)6(11)5(7(12)13)4-10-8(9)14/h4,11H,3H2,1-2H3,(H,12,13)
• InChI Key： KHWAHPMDWVLNMS-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=NC(C1(C)CC)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Additional information on 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid

Recent Advances in the Study of 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS: 2171866-26-3)

In recent years, the compound 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS: 2171866-26-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research underscores its importance as a key intermediate in the synthesis of novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of this compound. The researchers employed a multi-step synthesis approach, starting from readily available precursors, to achieve high yields and purity of 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, in vitro assays demonstrated its potent inhibitory effects on specific enzymatic targets associated with inflammatory pathways.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the structural modifications of this compound to enhance its pharmacokinetic properties. By introducing various substituents at strategic positions, the team was able to improve the compound's bioavailability and metabolic stability. Molecular docking studies revealed strong interactions with target proteins, further validating its potential as a lead compound for drug discovery. These findings open new avenues for the design of derivatives with optimized therapeutic profiles.

In the context of antimicrobial research, a 2023 study published in Antimicrobial Agents and Chemotherapy reported the efficacy of 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid against a panel of multidrug-resistant bacterial strains. The compound exhibited a broad-spectrum activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. Mechanistic studies suggested that its mode of action involves disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics, thereby reducing the likelihood of resistance development.

Furthermore, computational studies have played a pivotal role in understanding the compound's interactions at the molecular level. Density functional theory (DFT) calculations and molecular dynamics simulations have provided insights into its electronic properties and binding affinities. These computational approaches, combined with experimental data, offer a comprehensive framework for rational drug design and optimization.

In conclusion, the compound 5-ethyl-5-methyl-4,6-dioxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS: 2171866-26-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable candidate for further exploration. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and expanding its therapeutic applications. The integration of advanced synthetic, computational, and biological techniques will be crucial in unlocking its full potential in drug discovery and development.